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Compound of Interest

Compound Name: 3-Methyl-2-heptene

Cat. No.: B1599018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 3-methyl-2-heptene. The information is tailored for professionals in research

and development who require detailed technical data and experimental methodologies.

Core Chemical Data
3-Methyl-2-heptene is a branched-chain alkene with one degree of unsaturation. It exists as a

mixture of (E) and (Z) stereoisomers.

Property Data

Molecular Formula C₈H₁₆[1][2][3][4][5]

Molecular Weight
112.22 g/mol [1][6], 112.21 g/mol [2], 112.2126

g/mol [3][4], 112.216 g/mol [5]

Isomeric Forms

Exists as (E)-3-methylhept-2-ene and (Z)-3-

methylhept-2-ene due to the substitution pattern

around the carbon-carbon double bond.

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 3-methyl-2-heptene are crucial for its

application in research and development. Below are representative protocols.

The Wittig reaction is a robust method for the synthesis of alkenes from aldehydes or ketones.

This protocol outlines the synthesis of 3-methyl-2-heptene from 2-hexanone.

Reaction Scheme:

2-Hexanone + Ethyltriphenylphosphonium Bromide → 3-Methyl-2-heptene +

Triphenylphosphine oxide

Experimental Protocol:

Preparation of the Phosphorus Ylide:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, suspend ethyltriphenylphosphonium bromide (1.1

equivalents) in anhydrous tetrahydrofuran (THF).

Cool the suspension to 0 °C in an ice bath.

Slowly add a strong base, such as n-butyllithium (1.05 equivalents), dropwise while stirring

under a nitrogen atmosphere.

Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The

formation of the ylide is indicated by a color change.

Wittig Reaction:

Cool the ylide solution to 0 °C.

Dissolve 2-hexanone (1 equivalent) in anhydrous THF and add it dropwise to the ylide

solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Work-up and Extraction:
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Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and add diethyl ether.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purification:

The crude 3-methyl-2-heptene can be purified by fractional distillation or preparative gas

chromatography to separate the (E) and (Z) isomers and remove any remaining impurities.

GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds like 3-methyl-2-heptene.

Experimental Protocol:

Instrumentation:

Gas chromatograph equipped with a mass spectrometer (MS) detector.

Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating

hydrocarbon isomers.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

GC Conditions:

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C.
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Hold at 200 °C for 5 minutes.

Transfer Line Temperature: 250 °C.

MS Conditions:

Ion Source Temperature: 230 °C.

Manifold Temperature: 40 °C.

Scan Range: m/z 40-300.

Sample Preparation:

Prepare a standard solution by accurately weighing and dissolving 3-methyl-2-heptene in

a volatile solvent such as hexane to a final concentration of approximately 100 µg/mL.

Data Analysis:

The identity of 3-methyl-2-heptene can be confirmed by comparing its retention time and

mass spectrum with a reference standard or a spectral library (e.g., NIST).

Visualized Workflow
The following diagram illustrates the key steps in the synthesis of 3-methyl-2-heptene via the

Wittig reaction.
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Caption: Workflow for the synthesis of 3-Methyl-2-heptene via the Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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